Cas no 1261911-93-6 (6-(3,4-Difluorophenyl)pyridin-3-ol)

• Product Name: 6-(3,4-Difluorophenyl)pyridin-3-ol
• CAS No: 1261911-93-6
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18323436
• CID: 2762984
• PubChem ID: 53229276
• Update Time: 2025-10-28

6-(3,4-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• MFCD18323436
• DTXSID70692512
• 1261911-93-6
• A1-26530
• AKOS017552958
• 2-(3,4-DIFLUOROPHENYL)-5-HYDROXYPYRIDINE
• 6-(3,4-Difluorophenyl)pyridin-3-ol

• MDL： MFCD18323436
• Inchi： 1S/C11H7F2NO/c12-9-3-1-7(5-10(9)13)11-4-2-8(15)6-14-11/h1-6,15H
• InChI Key： VIOHAINBVJDYCV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CN=1)O)F

Computed Properties

• Exact Mass: 207.04957017Da
• Monoisotopic Mass: 207.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-(3,4-Difluorophenyl)pyridin-3-ol

Recent Advances in the Study of 6-(3,4-Difluorophenyl)pyridin-3-ol (CAS: 1261911-93-6)

6-(3,4-Difluorophenyl)pyridin-3-ol (CAS: 1261911-93-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique difluorophenyl and pyridin-3-ol moieties, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-(3,4-Difluorophenyl)pyridin-3-ol, aiming to improve its yield and purity for pharmaceutical applications. Researchers have developed novel synthetic routes that leverage advanced catalytic systems and green chemistry principles to achieve higher efficiency and sustainability. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of pharmacological activity, 6-(3,4-Difluorophenyl)pyridin-3-ol has shown promising results as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. These findings highlight its potential as a lead compound for the development of new therapeutics targeting conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation.

Mechanistic studies have further elucidated the molecular interactions of 6-(3,4-Difluorophenyl)pyridin-3-ol with its biological targets. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, providing valuable insights for the design of derivatives with enhanced potency and selectivity. Computational modeling and X-ray crystallography have been employed to visualize these interactions at the atomic level, offering a deeper understanding of the compound's mode of action.

Despite these promising developments, challenges remain in the clinical translation of 6-(3,4-Difluorophenyl)pyridin-3-ol. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models to pave the way for future human trials.

In conclusion, 6-(3,4-Difluorophenyl)pyridin-3-ol (CAS: 1261911-93-6) represents a promising candidate for drug development, with recent studies underscoring its therapeutic potential and mechanistic insights. Continued research efforts are essential to overcome existing challenges and unlock its full clinical potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.